Replace flexible cyclohexane and unstable norbornene with norbornane, the rigid, fully saturated scaffold for advanced pharmaceutical and materials R&D.
Norbornane (bicyclo[2.2.1]heptane) is a highly symmetric, fully saturated bridged bicyclic hydrocarbon that serves as a premium structural building block in medicinal chemistry and a specialized matrix in materials science. Characterized by a rigid carbon framework with significant ring strain (approximately 17.5 kcal/mol), it provides a defined three-dimensional geometry that strictly lacks the conformational flexibility of unbridged cycloalkanes [1]. As a volatile white solid at room temperature with an unusually high melting point of 85–88 °C, norbornane exhibits classic plastic crystal behavior[2]. For procurement teams and material selectors, norbornane is highly valued for applications requiring precise spatial orientation, enhanced lipophilicity (logP ~2.2), and exceptional metabolic stability in downstream products, distinguishing it from both simpler monocycles and reactive unsaturated analogs.
Attempting to substitute norbornane with simpler monocyclic analogs like cyclohexane or unsaturated variants like norbornene fundamentally compromises both chemical stability and structural precision. Cyclohexane exists in dynamic equilibrium between chair and twist-boat conformations; incorporating it into a molecular scaffold introduces a significant entropic penalty upon target binding and increases susceptibility to rapid metabolic clearance[1]. Conversely, while norbornene offers similar rigidity, its reactive double bond is highly prone to oxidation and the formation of reactive metabolites during downstream biological or environmental exposure [2]. For procurement teams, sourcing the fully saturated, rigid norbornane core is non-negotiable when the application demands an absolute conformational lock, oxidative resistance, or the unique thermal sublimation properties of a bridged plastic crystal.
In the development of highly selective enzyme inhibitors, the central lipophilic linker requires precise spatial orientation. Cyclohexane adopts multiple conformations, imposing an entropic penalty during target binding. Replacing the cyclohexane ring with a rigid bicyclic norbornane scaffold eliminates this penalty. This structural lock dramatically enhances target selectivity, yielding an hINMT/hNNMT IC50 selectivity ratio of 385, far outperforming the flexible monocyclic baseline[1].
| Evidence Dimension | Target selectivity ratio (hINMT/hNNMT) |
| Target Compound Data | Norbornane scaffold (IC50 ratio = 385) |
| Comparator Or Baseline | Cyclohexane scaffold (Flexible, lower selectivity) |
| Quantified Difference | Orders of magnitude improvement in selectivity due to rigidification. |
| Conditions | In vitro enzyme inhibition assay (NNMT vs INMT). |
Procuring norbornane derivatives is essential for medicinal chemists needing to lock molecular conformation and avoid the off-target binding associated with flexible aliphatic rings.
The saturated bridged structure of norbornane provides exceptional resistance to cytochrome P450-mediated metabolism compared to its analogs. In studies of RXFP1 agonists, cyclohexane-based analogs were found to be rapidly cleared in human liver microsomes (HLM) and were essentially inactive. Furthermore, while norbornene analogs showed potency, the norbornane analogs maintained that potency while eliminating the risk of double-bond oxidation, significantly improving overall metabolic stability and preventing reactive metabolite formation [1].
| Evidence Dimension | Human Liver Microsome (HLM) Clearance |
| Target Compound Data | Norbornane analogs (High stability, active) |
| Comparator Or Baseline | Cyclohexane analogs (Rapidly cleared, inactive) & Norbornene (Oxidation risk) |
| Quantified Difference | Norbornane rescues the total loss of activity seen in cyclohexane while removing the epoxidation liabilities of norbornene. |
| Conditions | In vitro human liver microsome (HLM) stability assays. |
Selecting norbornane over norbornene or cyclohexane directly de-risks downstream product failure caused by rapid metabolic degradation or reactive toxicity.
Unlike cyclohexane, which is a liquid at room temperature (melting point 6.5 °C), norbornane is a volatile solid with a melting point of 85–88 °C. It possesses a standard molar enthalpy of sublimation of 40.11 ± 0.43 kJ/mol at 298.15 K [1]. This relatively low sublimation energy for a solid hydrocarbon allows norbornane to sublime readily under mild vacuum (e.g., 85–90 °C at 10 mm Hg), enabling highly efficient, solvent-free purification and vapor-phase deposition techniques that are impossible with liquid monocyclic alkanes.
| Evidence Dimension | Melting Point and Sublimation Enthalpy |
| Target Compound Data | Norbornane (Melting point 85-88 °C, ΔsubH = 40.11 kJ/mol) |
| Comparator Or Baseline | Cyclohexane (Melting point 6.5 °C, liquid) |
| Quantified Difference | ~80 °C higher melting point with phase behavior that allows direct solid-to-gas transition. |
| Conditions | Standard thermodynamic measurements at 298.15 K. |
Buyers in materials science and synthetic chemistry can leverage norbornane's sublimation properties for high-purity recovery and specialized gas-phase processing.
Norbornane undergoes a solid-solid phase transition to a highly symmetric face-centered cubic (fcc) plastic crystal phase before melting. This is quantitatively reflected in its exceptionally low molar enthalpy of fusion (ΔfusH = 4.35 ± 0.21 kJ/mol at 360.8 K) [1]. In this plastic phase, the molecules exhibit rapid isotropic reorientation while maintaining a crystalline lattice. Standard aliphatic hydrocarbons lack this robust intermediate mesophase, making norbornane a highly specialized matrix for solid-state NMR and high-pressure barocaloric studies where controlled molecular rotation is required[2].
| Evidence Dimension | Enthalpy of Fusion (ΔfusH) |
| Target Compound Data | Norbornane (4.35 kJ/mol) |
| Comparator Or Baseline | Standard unbridged alkanes (High enthalpy/entropy of fusion, rigid solids) |
| Quantified Difference | Exceptionally low fusion enthalpy indicates a highly disordered, rotationally free solid state. |
| Conditions | Differential Scanning Calorimetry (DSC) at 360.8 K. |
Sourcing norbornane provides researchers with a ready-made plastic crystal solvent, essential for advanced spectroscopic and thermodynamic material applications.
Directly leveraging its ability to eliminate entropic penalties and resist HLM clearance, norbornane is the premier choice for replacing flexible cyclohexane or metabolically vulnerable norbornene rings in advanced pharmaceutical intermediates [1].
Due to its favorable sublimation enthalpy (40.11 kJ/mol) and volatility, norbornane is utilized as a temporary structural matrix or porogen that can be completely and cleanly removed via mild vacuum sublimation without solvent washing [2].
Utilizing its low entropy of fusion and stable fcc plastic crystal phase, norbornane acts as an excellent rotationally dynamic matrix for solid-state NMR and high-pressure physics experiments, allowing the study of guest molecules in a highly symmetric environment [2].